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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B1684367 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of PPQ-102, a potent CFTR chloride channel

inhibitor.

PPQ-102 (CAS 931706-15-9) is a combustible solid classified as Water Hazard Class 3 (WGK

3), indicating it is highly hazardous to water. [cite: ] Proper disposal is crucial to prevent

environmental contamination and ensure laboratory safety. The following procedures are based

on general best practices for hazardous laboratory chemical waste and should be performed in

accordance with all local, state, and federal regulations.

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Handle PPQ-102
in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any

dust particles.

Quantitative Data Summary
For safe handling and storage, please refer to the following quantitative data for PPQ-102:
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Property Value Source

Chemical Formula C₂₆H₂₂N₄O₃ [1][2]

Molecular Weight 438.48 g/mol [1][2][3]

CAS Number 931706-15-9 [1][2][3]

Storage Temperature -20°C [1][3]

Solubility Soluble in DMSO [1]

Physical Form Crystalline solid [3]

Hazard Classification
Combustible Solid, Water

Hazard Class 3 (WGK 3)
[3]

Step-by-Step Disposal Protocol
The disposal of PPQ-102, as a hazardous chemical waste, must be handled systematically to

ensure safety and compliance.

1. Waste Identification and Segregation:

PPQ-102 waste includes the pure compound, contaminated labware (e.g., vials, pipette tips),

and solutions containing PPQ-102.

Segregate PPQ-102 waste from other chemical waste streams to avoid incompatible

mixtures. Specifically, keep it separate from reactive, corrosive, and oxidizing materials.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for solid PPQ-102 waste.

A high-density polyethylene (HDPE) container is a suitable option.

For solutions containing PPQ-102 (e.g., in DMSO), use a separate, clearly labeled, and

sealed container appropriate for liquid hazardous waste.

Do not overfill waste containers; a general rule is to fill to no more than 80% capacity.
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3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "PPQ-102 (6,7-Dihydro-7,9-dimethyl-6-(5-methyl-2-furanyl)-11-

phenylpyrimido[4',5':3,4]pyrrolo[1,2-a]quinoxaline-8,10(5H,9)-dione)"

The CAS number: "931706-15-9"

The hazard characteristics: "Combustible Solid, Highly Hazardous to Water (WGK 3)"

The date of waste accumulation.

The name and contact information of the generating laboratory and Principal Investigator.

4. Storage:

Store the sealed and labeled hazardous waste container in a designated, secure, and well-

ventilated waste accumulation area.

Ensure the storage area is away from sources of ignition and is not accessible to

unauthorized personnel.

5. Disposal:

Arrange for the collection and disposal of the PPQ-102 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of PPQ-102 down the drain or in regular trash. Its high water hazard

classification makes aqueous disposal particularly dangerous to the environment.

Disposal of Empty Containers:

Empty containers that held PPQ-102 must be triple-rinsed with a suitable solvent (such as

DMSO, followed by a solvent like ethanol or acetone that is miscible with both DMSO and
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water).

The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container can be defaced of its original label and disposed of as non-

hazardous solid waste, in accordance with institutional policies.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of PPQ-102.
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PPQ-102 Disposal Workflow

Start: PPQ-102 Waste Generated
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Use Labeled, Sealed Container
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with Full Chemical Details
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Contact EHS for Pickup and Disposal

Disposal by Licensed Contractor

No (Solid Waste)

Triple-Rinse with Appropriate Solvent

Yes

Collect Rinsate as Hazardous Liquid Waste Dispose of Defaced Container
as Non-Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PPQ-102 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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